4-(6-methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine

• IUPAC Name: 4-[6-methyl-2-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C18H22F3N7O/c1-13-10-16(27-6-8-29-9-7-27)25-17(24-13)28-4-2-26(3-5-28)15-11-14(18(19,20)21)22-12-23-15/h10-12H,2-9H2,1H3
• InChI Key: GFFKUWFSZZJHPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F)N4CCOCC4
• Molecular Formula: C18H22F3N7O
• Molecular Weight: 409.4 g/mol

Description

The compound “4-(6-methyl-2-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyrimidin-4-yl)morpholine” is a pyrimidine derivative. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis process involved refluxing the compound in phosphorus oxychloride.

Molecular Structure Analysis

The structure of the compound was solved by the direct method and refined by least-squares technique in the full matrix anisotropic approximation using the Bruker SHELXTL software package.

Chemical Reactions Analysis

During the synthesis process, the resulting mixture was cooled to room temperature, and excess phosphorus oxychloride was reduced in vacuo.

Physical And Chemical Properties Analysis

The exact mass of the compound is 378.04148497. It has a molecular formula of C14H14F3N2O3PS.

Scientific Research Applications

Neuroprotection and Anti-neuroinflammatory Activity

Background: Neuroprotection aims to prevent or slow neuronal death, making it crucial for treating neurodegenerative diseases, ischemic stroke, and traumatic brain injury. Findings Novel triazole-pyrimidine hybrid compounds were synthesized and evaluated for neuroprotective and anti-neuroinflammatory properties. Among these compounds, ZA3-ZA5, ZB2-ZB6, and intermediate S5 demonstrated significant anti-neuroinflammatory effects by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in human microglia cells. Additionally, six compounds (ZA2 to ZA6 and intermediate S5) exhibited promising neuroprotective activity by reducing endoplasmic reticulum (ER) stress and apoptosis in human neuronal cells. .

Antiproliferative and Antiviral Properties

Background: In vitro antiproliferative and antiviral activities are essential for drug development. Findings: A pyrimidine-derived indole ribonucleoside containing this compound exhibited notable cytotoxicity against HepG2 cells and THP-1, with IC50 values of 0.175 and 1.565 μM, respectively.

Potential Anti-inflammatory Effects

Background: Inflammation plays a crucial role in various diseases. Findings: Compounds 4-(2-amino-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-4-yl)phenol and 4-(4-aminophenyl)-6-(2-(4-chlorophenyl)-1H-indol-3-yl)pyrimidin-2-amine exhibited significant inflammation inhibition using paw edema and acetic acid-induced writhing models.

Diverse Biological Activities

Background: 1,3-Diazole derivatives exhibit a wide range of biological effects. Findings: While not specific to this compound, derivatives of 1,3-diazole have shown antibacterial, antitumor, antioxidant, and antiviral activities.

Chemical Synthesis and Characterization

Methods: Mass spectra, 1H NMR, 13C NMR, and X-ray diffraction analysis were used to characterize the synthesized compounds.

Mechanism of Action

The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.